Cas no 338749-56-7 ([5-(4-Methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]methyl 3-methoxybenzoate)

• Product Name: [5-(4-Methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]methyl 3-methoxybenzoate
• CAS No: 338749-56-7
• MF: C₂₈H₂₄F₃NO₅S
• MW: 543.554077148438
• CID: 5691230
• PubChem ID: 3739057
• Update Time: 2023-10-13

[5-(4-Methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]methyl 3-methoxybenzoate Chemical and Physical Properties

Names and Identifiers

• AKOS005092043
• 338749-56-7
• {2-methyl-5-[4-(methylsulfonyl)phenyl]-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl}methyl 3-methoxybenzenecarboxylate
• [5-(4-methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]methyl3-methoxybenzoate
• 4N-328S
• [5-(4-methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]methyl 3-methoxybenzoate
• [2-methyl-5-(4-methylsulfonylphenyl)-1-[3-(trifluoromethyl)phenyl]pyrrol-3-yl]methyl 3-methoxybenzoate
• [5-(4-Methanesulfonylphenyl)-2-methyl-1-[3-(trifluoromethyl)phenyl]-1H-pyrrol-3-yl]methyl 3-methoxybenzoate

• Inchi： 1S/C28H24F3NO5S/c1-18-21(17-37-27(33)20-6-4-9-24(14-20)36-2)15-26(19-10-12-25(13-11-19)38(3,34)35)32(18)23-8-5-7-22(16-23)28(29,30)31/h4-16H,17H2,1-3H3
• InChI Key： WTBMXKLIMQWYPL-UHFFFAOYSA-N
• SMILES： S(C)(C1C=CC(=CC=1)C1=CC(COC(C2C=CC=C(C=2)OC)=O)=C(C)N1C1C=CC=C(C(F)(F)F)C=1)(=O)=O

Computed Properties

• Exact Mass: 543.13272853g/mol
• Monoisotopic Mass: 543.13272853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 38
• Rotatable Bond Count: 8
• Complexity: 899
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.8
• Topological Polar Surface Area: 83Ų